Cas no 13095-66-4 (Butanoic acid,4-mercapto-, ion(1-))

• Product Name: Butanoic acid,4-mercapto-, ion(1-)
• CAS No: 13095-66-4
• MF: C₄H₇O₂S
• MW: 119.162180185318
• CID: 119281
• PubChem ID: 151729
• Update Time: 2025-04-18

Butanoic acid,4-mercapto-, ion(1-) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-mercapto-, ion(1-)
• 4-mercaptobutyrate
• 4-sulfanylbutanoate
• 4-Mercaptobutanoic acid
• 4-sulfanylbutanoic acid
• CHEBI:138358
• gamma-mercaptobutanoate
• 13095-66-4
• DTXSID50156809
• Butanoic acid, 4-mercapto-, ion(1-)
• AKOS025243369
• 4-mercaptobutanoate
• 4-thiobutanoic acid
• gamma-mercaptobutyrate
• gamma-sulfanylbutyrate
• 4-sulfanylbutyrate
• 4-Thiobutyric Acid

• Inchi： 1S/C4H8O2S/c5-4(6)2-1-3-7/h7H,1-3H2,(H,5,6)/p-1
• InChI Key： DTRIDVOOPAQEEL-UHFFFAOYSA-M
• SMILES： SCCCC(=O)[O-]

Computed Properties

• Exact Mass: 119.01671
• Monoisotopic Mass: 119.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 57.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.164
• Boiling Point: 262.5°Cat760mmHg
• Flash Point: 112.6°C
• PSA: 40.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids